Dimethyl formylsuccinate
Overview
Description
Dimethyl formylsuccinate is a chemical compound with the molecular formula C7H10O5 . It has a molecular weight of 174.151 Da and is used for scientific research .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C7H10O5 . The linear formula of a related compound, diethyl 2-(diethoxymethyl)-3-formylsuccinate, is C14H24O7 .Scientific Research Applications
Catalytic Applications
Dimethyl formylsuccinate, a chemical compound, finds use in various scientific research applications. One notable area is its role in catalytic processes. For instance, Kollár, Consiglio, and Pino (1987) demonstrated the use of dimethyl 2-(formylmethyl)butanedioate (a derivative of this compound) in asymmetric hydroformylation of unsaturated esters. This process involved a platinum catalyst and resulted in the synthesis of optically active esters with significant enantiomeric excess, showcasing its potential in stereoselective synthesis (Kollár, Consiglio, & Pino, 1987).
Medicinal Chemistry and Drug Development
In the field of medicinal chemistry and drug development, this compound derivatives have been explored. Lee (2010) discussed the discovery and development of natural product-derived chemotherapeutic agents, highlighting the role of various plant-derived compounds and their synthetic analogs in medicinal research. Among these, bevirimat (dimethyl succinyl betulinic acid), a derivative of this compound, was mentioned as a clinical trial candidate for treating AIDS, emphasizing the compound's significance in therapeutic applications (Lee, 2010).
Cellular and Molecular Biology
In cellular and molecular biology research, derivatives of this compound are used in various studies. For example, Colangelo, Guo, Connors, Kubota, Silvestro, and Hoffman (1992) utilized a derivative in the histoculture drug-response assay, which correlates with drug response in human tumors. This application is crucial for predicting positive and negative responses to drugs, offering a valuable tool in cancer research (Colangelo et al., 1992).
Safety and Hazards
The safety data sheet for N,N-Dimethylformamide, a related compound, indicates that it is a flammable liquid and vapor. It may cause serious eye irritation, respiratory irritation, drowsiness, or dizziness. It may damage the unborn child, cause cancer, and is harmful in contact with skin or if inhaled .
Mechanism of Action
Target of Action
Dimethyl formylsuccinate, also known as dimethyl 2-formylsuccinate, is primarily targeted towards endothelial cells . It is an ester from the Krebs cycle intermediate fumarate . This drug is currently used for the treatment of psoriasis and multiple sclerosis .
Mode of Action
The mode of action of this compound involves both nuclear factor erythroid-derived 2-related factor (Nrf2)–dependent and independent pathways . These pathways lead to an anti-inflammatory immune response due to type II myeloid cell and Th2 cell differentiation and neuroprotection . It promotes glycolysis and diminishes cell respiration in endothelial cells, which could be a consequence of a down-regulation of serine and glycine synthesis through inhibition of PHGDH activity in these cells .
Biochemical Pathways
This compound affects several biochemical pathways. It alters the energetic metabolism of endothelial cells in vitro and in vivo through an unknown mechanism . Six potential mechanisms for reducing the dimethyl disulfide (DMDS) bridge through electron and proton capture were explored . Thermodynamic and kinetic analyses elucidated the sequence of proton and electron addition .
Pharmacokinetics
A better understanding of its mechanism will allow for the development of assays to monitor its clinical efficacy and safety in patients .
Result of Action
CD8+ T-cells are the most profoundly affected, but reduction also occurs in the CD4+ population, particularly within the pro-inflammatory T-helper Th1 and Th17 subsets, creating a bias toward more anti-inflammatory Th2 and regulatory subsets . Similarly, B-lymphocyte, myeloid, and natural killer populations are also shifted toward a more anti-inflammatory state .
Action Environment
The impact of this compound directly within the central nervous system (CNS) of patients remains largely unknown . In vitro and animal models demonstrate a role for this compound within the cns in promoting neuronal survival in an nrf2 pathway-dependent manner .
Properties
IUPAC Name |
dimethyl 2-formylbutanedioate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10O5/c1-11-6(9)3-5(4-8)7(10)12-2/h4-5H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYFFRHSMYJVFER-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC(C=O)C(=O)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10973610 | |
Record name | Dimethyl 2-formylbutanedioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10973610 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
58026-12-3 | |
Record name | 1,4-Dimethyl 2-formylbutanedioate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=58026-12-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Dimethyl formylsuccinate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0058026123 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Dimethyl 2-formylbutanedioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10973610 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dimethyl formylsuccinate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.055.505 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.